N-(2-methoxyphenyl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetamide
• InChI: InChI=1S/C20H17N5O4/c1-28-16-10-6-5-9-15(16)22-17(26)13-25-20(27)24-12-11-21-19(18(24)23-25)29-14-7-3-2-4-8-14/h2-12H,13H2,1H3,(H,22,26)
• InChI Key: VOZJLKZNKZCXHO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CN2C(=O)N3C=CN=C(C3=N2)OC4=CC=CC=C4
• Molecular Formula: C20H17N5O4
• Molecular Weight: 391.4 g/mol

Description

N-(2-methoxyphenyl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C20H17N5O4 and its molecular weight is 391.387. The purity is usually 95%.
BenchChem offers high-quality N-(2-methoxyphenyl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-methoxyphenyl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Antimicrobial Applications

• Synthesis and Evaluation of Anticancer Activity : A study on the synthesis of N-aryl substituted phenyl acetamide analogs, including structures similar to the specified compound, showed that certain compounds exhibited significant inhibition activity against HCT 116 cancer cell lines. This research highlights the potential of such compounds in anticancer applications, with IC50 values ranging between 70 and 90 µg mL-1, indicating moderate effectiveness. The compounds also exhibited antimicrobial activities, suggesting a dual application in fighting cancer and microbial infections (Kumar et al., 2019).

Synthesis and Properties of Heterocyclic Compounds

• Study on Pyrazole and 1,2,4-Triazole Derivatives : Research into pyrazole and 1,2,4-triazole derivatives, which are chemically related to the specified compound, underlines their strategic role in modern medicine due to their chemical modifiability and significant pharmacological potential. The study delves into the synthesis and properties of these compounds, highlighting their potential to interact with various biological targets due to the structural combination of heterocycles within a single molecule, thereby increasing their biological efficacy (Fedotov et al., 2022).

Innovative Heterocycles for Insecticidal Activity

• Synthesis and Insecticidal Assessment : Another area of application involves the synthesis of innovative heterocycles incorporating a thiadiazole moiety for assessing insecticidal activity against the cotton leafworm, Spodoptera littoralis. This research demonstrates the versatility of compounds structurally related to the specified compound in developing effective agricultural pest management solutions (Fadda et al., 2017).